4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid

• IUPAC Name: 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid
• InChI: InChI=1S/C12H12ClNO4S/c13-10-3-1-8(19-10)2-4-11(15)14-5-6-18-9(7-14)12(16)17/h1-4,9H,5-7H2,(H,16,17)/b4-2+
• InChI Key: OFGAMNCNMYKILX-DUXPYHPUSA-N
• Canonical SMILES: C1COC(CN1C(=O)C=CC2=CC=C(S2)Cl)C(=O)O
• Isomeric SMILES: C1COC(CN1C(=O)/C=C/C2=CC=C(S2)Cl)C(=O)O
• Molecular Formula: C12H12ClNO4S
• Molecular Weight: 301.75 g/mol

Description

4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid, also known as CTM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell proliferation and survival. 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid has been shown to inhibit the expression of various oncogenes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid has been found to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and the modulation of various signaling pathways. It has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is its potent anticancer activity, making it a promising candidate for the development of new cancer therapies. However, 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid. One potential direction is the development of new formulations of 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid that overcome its limitations in terms of solubility and toxicity. Another direction is the investigation of the mechanism of action of 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid, which could lead to the identification of new targets for cancer therapy. Additionally, the potential applications of 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid in other fields, such as neurodegenerative diseases and cardiovascular diseases, could also be explored.

Synthesis Methods

4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid is synthesized through a multi-step process that involves the reaction of 5-chlorothiophene-2-carboxylic acid with acetic anhydride, followed by the reaction of the resulting product with morpholine and 3-bromoprop-2-enoic acid. The final product is obtained through purification and isolation processes.

Scientific Research Applications

4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. 4-[(E)-3-(5-chlorothiophen-2-yl)prop-2-enoyl]morpholine-2-carboxylic acid has also been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases.